Cas no 50573-74-5 (2-Amino-6-nitrobenzoic acid)

• Product Name: 2-Amino-6-nitrobenzoic acid
• CAS No: 50573-74-5
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD00034785
• CID: 55819
• PubChem ID: 95795
• Update Time: 2025-08-05

2-Amino-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-nitrobenzoic acid
• Benzoic acid, 2-amino-6-nitro-
• 6-Nitroanthranilic Acid
• 2-Amino-6-nitro-benzoesaeure
• 2-amino-6-nitro-benzoic acid
• 2-nitro-6-amino-benzoic acid
• 6-Nitro-anthranilsaeure
• Anthranilicacid, 6-nitro- (6CI,7CI)
• GGKYLHNARFFORH-UHFFFAOYSA-N
• 2-Amino-6-nitrobenzoicacid
• NSC36953
• 6-Nitroanthanilic acid
• 6-nitro-anthranilic acid
• 6-Nitro-2-Aminobenzoesaure
• KSC911O8D
• 2-nitro-6-amino benzoic acid
• STL556384
• BBL102581
• AK
• 2-Amino-6-nitrobenzoic acid, AldrichCPR
• AMY7264
• DTXSID20198594
• NSC 36953
• SCHEMBL283612
• 6-Nitroanthranilic Acid;Benzoic acid, 2-amino-6-nitro-
• PB42937
• J-508011
• AKOS015854808
• GS-4450
• EN300-93139
• N0818
• NSC-36953
• MFCD00034785
• BCP32987
• FT-0701377
• CS-W002163
• AC-2863
• AE-848/01467029
• SY003157
• Z1255442308
• A854612
• 50573-74-5
• NS00032081

• MDL： MFCD00034785
• Inchi： 1S/C7H6N2O4/c8-4-2-1-3-5(9(12)13)6(4)7(10)11/h1-3H,8H2,(H,10,11)
• InChI Key： GGKYLHNARFFORH-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.568
• Melting Point: 179-180°C
• Boiling Point: 412.3°C at 760 mmHg
• Flash Point: 203.1℃
• Refractive Index: 1.681
• PSA: 109.14000
• LogP: 1.97960

2-Amino-6-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 2-Amino-6-nitrobenzoic acid

Introduction to 2-Amino-6-nitrobenzoic acid (CAS No. 50573-74-5)

2-Amino-6-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 50573-74-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and as an intermediate in drug development. The structural motif, featuring both amino and nitro functional groups, imparts unique reactivity that makes it a valuable building block for designing novel therapeutic agents.

The compound’s molecular structure consists of a benzene ring substituted with an amino group at the 2-position and a nitro group at the 6-position. This arrangement confers distinct chemical properties, including acidity and potential redox behavior, which are exploited in various synthetic pathways. The nitro group, in particular, is a key feature that enables further functionalization through reduction or condensation reactions, facilitating the construction of more complex molecules.

In recent years, 2-amino-6-nitrobenzoic acid has been extensively studied for its role in developing antimicrobial and anticancer agents. Researchers have leveraged its scaffold to create derivatives with enhanced bioactivity against pathogenic bacteria and tumor cells. For instance, modifications of the nitro group to amine or hydroxyl functionalities have led to compounds exhibiting promising antibacterial properties, addressing the growing challenge of antibiotic resistance.

Moreover, the compound’s utility extends to the field of bioimaging and diagnostic tools. Its ability to participate in metal chelation has been explored for developing contrast agents used in magnetic resonance imaging (MRI). The nitro and amino groups provide coordination sites for paramagnetic metals like gadolinium, enhancing signal intensity for clearer diagnostic visualization. This application highlights the compound’s potential in medical diagnostics beyond traditional pharmaceuticals.

Recent advancements in green chemistry have also highlighted 2-amino-6-nitrobenzoic acid as a sustainable intermediate. Innovations in catalytic methods have enabled more efficient synthesis routes, reducing waste and energy consumption. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing, ensuring that high-value compounds like this one can be produced responsibly.

The compound’s reactivity also makes it a valuable tool in chemical biology for studying enzyme mechanisms and protein interactions. Its incorporation into probes or inhibitors allows researchers to investigate biological pathways with high precision. For example, derivatives of 2-amino-6-nitrobenzoic acid have been used to modulate enzymes involved in inflammation and metabolic disorders, providing insights into disease mechanisms and potential therapeutic targets.

From an industrial perspective, CAS No. 50573-74-5 is synthesized through well-established organic reactions, including nitration and amination processes. These methods are optimized for scalability, ensuring that pharmaceutical companies can access sufficient quantities for research and development purposes. The compound’s stability under various storage conditions further enhances its practicality as an industrial chemical intermediate.

The future prospects of 2-amino-6-nitrobenzoic acid are bright, with ongoing research exploring its potential in emerging fields such as nanomedicine and personalized medicine. Its adaptability as a molecular scaffold allows for tailored modifications to address specific therapeutic needs. As scientific understanding advances, new applications are likely to emerge, reinforcing its importance in both academic research and industrial applications.